(E)-N-(2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl)-3-(furan-2-yl)acrylamide

• IUPAC Name: (E)-N-[2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl]-3-(furan-2-yl)prop-2-enamide
• InChI: InChI=1S/C15H17NO4/c1-10-8-13(11(2)20-10)14(17)9-16-15(18)6-5-12-4-3-7-19-12/h3-8,14,17H,9H2,1-2H3,(H,16,18)/b6-5+
• InChI Key: UEXWSWJFXYHYKO-AATRIKPKSA-N
• Canonical SMILES: CC1=CC(=C(O1)C)C(CNC(=O)C=CC2=CC=CO2)O
• Isomeric SMILES: CC1=CC(=C(O1)C)C(CNC(=O)/C=C/C2=CC=CO2)O
• Molecular Formula: C15H17NO4
• Molecular Weight: 275.30 g/mol

Description

(E)-N-(2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl)-3-(furan-2-yl)acrylamide, also known as DFA-1, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. DFA-1 is a small molecule that can modulate protein-protein interactions and has been shown to have promising results in various biological assays.

Scientific Research Applications

Atmospheric Chemistry and Reaction Kinetics

Research on furan and alkylfurans, including 2,5-dimethylfuran, has highlighted their presence in the atmosphere from direct emissions and in situ formation from other volatile organic compounds. Studies have investigated the kinetics of reactions involving OH radicals and these furan derivatives, finding them to be potential sources of unsaturated 1,4-dicarbonyls. This research provides insight into atmospheric chemistry and potential clean sources of these compounds (Aschmann, Nishino, Arey, & Atkinson, 2011).

Anticancer Compound Development

Focused library development has led to the identification of 2-phenylacrylamides as broad-spectrum cytotoxic agents, with certain furan analogues showing significant potency against a range of cancer cell lines. This research demonstrates the potential of these compounds in anticancer drug development (Tarleton, Dyson, Gilbert, Sakoff, & McCluskey, 2013).

Enantioselective Synthesis

The enantioselective synthesis of furan-containing compounds using marine and terrestrial fungi highlights the application of green chemistry in producing biologically active molecules. This approach offers a sustainable method to obtain compounds with potential pharmacological activities (Jimenez, Barreiro, Dos Santos, de Vasconcellos, Porto, & Batista, 2019).

Antibacterial Activity

The synthesis and antibacterial activity evaluation of furan derivatives underscore their potential in developing new antibacterial agents. Research in this area provides a basis for further exploration of these compounds in combating bacterial infections (Ashok, Sudershan, & Khalilullah, 2012).